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Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling VO-Ohpic trihydrate, a potent and selective PTEN inhibitor. Adherence to these
procedures is critical for minimizing risk and ensuring the integrity of your research.

VO-Ohpic trihydrate is classified as an acute oral toxicant, a skin and eye irritant, and may
cause respiratory irritation.[1] Understanding and implementing proper handling and disposal
protocols are not just best practices; they are a necessity for a safe laboratory environment.

Personal Protective Equipment (PPE): Your First
Line of Defense

A thorough risk assessment should always precede the handling of any chemical. For VO-
Ohpic trihydrate, the following personal protective equipment is mandatory:

o Eye and Face Protection: Safety goggles with side-shields or a face shield are essential to
protect against splashes and airborne particles.[2]
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o Hand Protection: Wear protective gloves.[1][2] Given the nature of the substance, chemically
resistant gloves (e.g., nitrile) are recommended. Always inspect gloves for any signs of
degradation or puncture before use.

» Skin and Body Protection: An impervious lab coat or protective clothing is required to prevent
skin contact.[2]

o Respiratory Protection: Use only in a well-ventilated area.[1] If dust or aerosols are likely to
be generated, a suitable respirator should be used.[2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for VO-Ohpic

trihydrate.
Property Value Reference
Molecular Formula C12H16N2011V [3]
Molecular Weight 415.20 g/mol [3]
Appearance Powder [4]
ICso (PTEN) 35 nM / 4610 nM [3][5][6]
Solubility in DMSO >10 mM / 4.16 mg/mL [4][5]
Storage (Powder) -20°C for 3 years [3114]
Storage (In Solvent) -80°C for 1 year / -80°C for 6 Ae]

months

Operational Plan: A Step-by-Step Protocol for Safe
Handling

This protocol outlines the key steps for safely handling VO-Ohpic trihydrate from receipt to
disposal.

1. Preparation and Pre-Handling:
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o Ensure a well-ventilated work area, such as a chemical fume hood.[1][2]
o Verify that a safety shower and eyewash station are accessible.[2]

e Don all required PPE as specified above.

2. Handling and Solution Preparation:

e Avoid creating dust.[2]

e When preparing solutions, such as dissolving in DMSO, do so within the confines of a fume
hood.[4][7]

« For obtaining a higher concentration, the tube can be warmed at 37°C for 10 minutes and/or
shaken in an ultrasonic bath.[5]

e Do not eat, drink, or smoke when using this product.[1][2]

e Wash hands thoroughly after handling.[1][2]

3. Post-Handling and Storage:

» Store in a well-ventilated place and keep the container tightly closed.[1]

o For long-term storage of the powder, a temperature of -20°C is recommended.[3][4]
o Stock solutions should be stored at -80°C.[4][6]

e Store in a locked-up location.[1]

Disposal Plan: Ensuring Environmental and
Personnel Safety

Proper disposal of VO-Ohpic trihydrate and its containers is crucial.
» Dispose of contents and container in accordance with local, state, and federal regulations.[1]

e This should be done through an approved waste disposal plant.[2]
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» Avoid release to the environment.[2]

Experimental Protocol Example: PTEN Inhibition
Assay

The following is a generalized methodology for an in-vitro PTEN inhibition assay, based on
cited literature.

Objective: To determine the inhibitory effect of VO-Ohpic trihydrate on PTEN activity.

Materials:

Recombinant PTEN enzyme

VO-Ohpic trihydrate

Assay buffer (e.g., 100 mM Tris, pH 7.4, containing 2 mM DTT)[7]

Substrate (e.g., OMFP - 6,8-difluoro-4-methylumbelliferyl phosphate)[7]

DMSO

Microtiter plates
Procedure:
e Prepare a stock solution of VO-Ohpic trihydrate in DMSO (e.g., 100 pM).[4][7]

o Further dilute the VO-Ohpic trihydrate stock solution to the desired experimental
concentrations using the assay buffer with 1% DMSO.[7]

e Pre-incubate the PTEN enzyme with the various concentrations of VO-Ohpic trihydrate at
room temperature for 10 minutes.[7]

« Initiate the enzymatic reaction by adding the OMFP substrate.[7]

e Monitor the hydrolysis of OMFP by measuring the change in fluorescence in a microtiter
plate reader (excitation at 485 nm and emission at 525 nm).[7]
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» Correct for background fluorescence from VO-Ohpic in the assay buffer during data analysis.

[7]

Visualizing the Workflow: Safe Handling of VO-
Ohpic Trihydrate

Safe Handling Workflow for VO-Ohpic Trihydrate

Ensure Ventilated Area Weighing & Solution Preparation Dispose of Waste
(Fume Hood) (Avoid Dust) (Local Regulations)

(vaesD:;eR:,zl:g:&splib Coat) | Remove & Dispose of PPE Perform Experiment /
‘Wash Hands Thoroughly

Store in Tightly Closed Container

Decontaminate Work Area (-20°C Powder, -80°C Solution)

Risk Assessment

Click to download full resolution via product page

Caption: Workflow for the safe handling of VO-Ohpic trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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